Cas no 3057-04-3 (Chenodeoxycholic Acid Methyl Ester)

Chenodeoxycholic Acid Methyl Ester Properties

Names and Identifiers

• Cholan-24-oic acid,3,7-dihydroxy-, methyl ester, (3a,5b,7a)-
• Chenodeoxycholic Acid Methyl Ester
• Chenodeoxycholic acid methyl
• Methyl chenodeoxycholate
• AS-58359
• 3057-04-3
• Methyl chenodoxycholate
• 3alpha,7alpha-Dihydroxy-5beta-cholan-24-oic acid Methyl ester
• AKOS025213431
• Cholan-24-oic acid, 3,7-dihydroxy-, methyl ester, (3alpha,5beta,7alpha)-
• Methyl 3.alpha.,7.alpha.-dihydroxy-5.beta.-cholan-24-oate
• URSODEOXYCHOLIC ACID IMPURITY G [EP IMPURITY]
• MFCD00232923
• 5.beta.-Cholan-24-oic acid, 3.alpha.,7.alpha.-dihydroxy-, methyl ester
• 48O35JP4YI
• Methyl 3,7-dihydroxycholan-24-oate, (3.alpha.,5.beta.,7.alpha.)-
• Methyl (4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R)-5,9-dihydroxy-2,15-dimethyltetracyclo[8.7.0.02,1.011,1]heptadecan-14-yl]pentanoate
• E83978
• METHYLCHENODEOXYCHOLATE
• J-650244
• CHEMBL273086
• Cholan-24-oic acid, 3,7-dihydroxy-, methyl ester, (3.alpha.,5.beta.,7.alpha.)-
• BDBM50375562
• Q27896698
• methyl (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• Methyl chenodesoxycholate
• METHYL CHENODEOXYCHOLATE, (+)-
• Methyl 3.alpha.,7.alpha.-dihydroxy-5.beta.-cholanoate
• CS-0020861
• Methyl-3alpha,7alpha-dihydroxy-5beta-cholanoate
• SCHEMBL593395
• UNII-48O35JP4YI
• Methyl 3alpha,7alpha-dihydroxy-5beta-cholan-24-oate
• (3a,5ss,7a)-3,7-Dihydroxy-cholan-24-oic Acid Methyl Ester; Chenodeoxycholic Acid Methyl Ester; Methyl 3a,7a-Dihydroxy-5ss-cholan-24-oate; Methyl 3a,7a-Dihydroxy-5ss-cholanoate; Methyl Chenodeoxycholate
• +Expand

• MDL： MFCD00232923
• InChIKey： GRQROVWZGGDYSW-IFJDUOSNSA-N
• Inchi： InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16+,17-,18-,19+,20+,21-,23+,24+,25-/m1/s1
• SMILES： COC(CC[C@H]([C@H]1CC[C@H]2[C@@H]3[C@H](O)C[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@]12C)O)C)=O

Computed Properties

• Exact Mass: 406.30831g/mol
• Surface Charge: 0
• XLogP3: 5.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 406.30831g/mol
• Monoisotopic Mass: 406.30831g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 29
• Complexity: 620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.56630
• PSA: 66.76000
• Refractive Index: 1.525
• Boiling Point: 507.6°Cat760mmHg
• Melting Point: >91°C
• Vapor Pressure: Not available
• Flash Point: 162.1°C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol
• Color/Form: Not available
• Density: 1.089